1-[2-(2-phenoxyethoxy)ethyl]piperidine

• IUPAC Name: 1-[2-(2-phenoxyethoxy)ethyl]piperidine
• InChI: InChI=1S/C15H23NO2/c1-3-7-15(8-4-1)18-14-13-17-12-11-16-9-5-2-6-10-16/h1,3-4,7-8H,2,5-6,9-14H2
• InChI Key: COHUDRJFHWOFKC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOCCOC2=CC=CC=C2
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

“1-[2-(2-phenoxyethoxy)ethyl]piperidine” is a derivative of piperidine. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

Piperidine-containing compounds are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. Specific methods of piperidine synthesis have been widely studied.

Molecular Structure Analysis

The molecular structure of piperidine consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–). The molecular formula of “this compound” is C18H29NO4.

Chemical Reactions Analysis

Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions are crucial in the synthesis of piperidine-containing compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of piperidine include a colorless liquid appearance, a pungent odor, a density of 0.862 g/mL, a melting point of -7 °C, a boiling point of 106 °C, and it is miscible in water.

Safety and Hazards

Piperidine is classified as a flammable liquid and vapor. It can cause severe skin burns and eye damage. It is harmful if swallowed and toxic in contact with skin or if inhaled.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.